Cas no 958863-61-1 ({4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine)

• Product Name: {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine
• CAS No: 958863-61-1
• MF: C₉H₉F₄N
• MW: 207.168076276779
• CID: 4667661
• PubChem ID: 19360563
• Update Time: 2025-10-24

{4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• ([4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]METHYL)(METHYL)AMINE
• {[4-fluoro-3-(trifluoromethyl)phenyl]methyl}(methyl)amine
• {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine
• N-(4-fluoro-3-trifluoromethylbenzyl)-N-methylamine
• 1-[4-fluoro-3-(trifluoromethyl)phenyl]-N-methylmethanamine
• SCHEMBL297375
• G54983
• 958863-61-1
• EN300-168226
• AKOS010979005

• Inchi： 1S/C9H9F4N/c1-14-5-6-2-3-8(10)7(4-6)9(11,12)13/h2-4,14H,5H2,1H3
• InChI Key： AAMOYXXJPGBVDP-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(F)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 207.06711194g/mol
• Monoisotopic Mass: 207.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine

{4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine and Its Role in Modern Pharmaceutical Research

{4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine, with the chemical structure of {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine, represents a significant advancement in the field of medicinal chemistry. This compound, identified by the CAS number 958863-61-1, has garnered attention for its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its unique chemical properties and biological activities, positioning it as a promising candidate for various pharmacological applications.

The molecular framework of {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine is characterized by the presence of multiple fluorine atoms, which contribute to its stability and reactivity. The 4-fluoro and trifluoromethyl groups are critical in modulating the compound's pharmacokinetic profile, enhancing its ability to interact with biological targets. These structural features are essential in determining the compound's potential as a lead molecule for drug development.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the utility of {4-fluoro-3-(trif, trifluoromethyl)phenylmethyl}(methyl)amine in the design of novel therapeutic agents. The compound's ability to exhibit selective binding to specific receptors has been explored in the context of treating neurodegenerative disorders. This finding underscores the importance of {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine in the development of targeted therapies.

Moreover, the synthesis of {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine has been optimized through advanced organic methodologies. Techniques such as microwave-assisted synthesis and catalytic approaches have been employed to enhance the efficiency and scalability of its production. These advancements are crucial for meeting the demands of pharmaceutical industries seeking to develop cost-effective and sustainable manufacturing processes.

Current studies are also investigating the potential of {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine in the context of anti-inflammatory and anti-cancer therapies. Preliminary data suggests that the compound may exert its effects through mechanisms involving the modulation of specific signaling pathways. These findings are particularly relevant given the increasing focus on precision medicine and personalized treatment strategies.

Another area of interest is the application of {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine in the development of small molecule inhibitors targeting specific enzymes involved in disease progression. The compound's ability to inhibit key enzymes has been evaluated in vitro, with promising results indicating its potential as a therapeutic agent.

Furthermore, the pharmacological profile of {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine is being explored in preclinical models to assess its safety and efficacy. These studies are critical in determining the compound's suitability for clinical translation and its potential impact on patient outcomes.

Recent advancements in computational chemistry have also contributed to the understanding of {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine's interactions with biological systems. Molecular docking studies and virtual screening approaches have been utilized to predict the compound's binding affinity to various targets, providing valuable insights into its mechanism of action.

The compound's potential applications extend beyond traditional therapeutic areas, with emerging research exploring its use in the development of diagnostic agents and imaging contrast materials. These innovative applications highlight the versatility of {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine in addressing complex medical challenges.

In conclusion, {4-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine represents a significant contribution to the field of pharmaceutical science. Its unique chemical properties, combined with recent advancements in synthetic methodologies and pharmacological research, position it as a valuable tool for the development of novel therapeutics. As ongoing studies continue to uncover its potential, the compound is likely to play an increasingly important role in the treatment of various diseases.